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Compound of Interest

Compound Name:
N,N,N',N'-

Tetraethylethylenediamine

Cat. No.: B1294323 Get Quote

Essential Safety and Handling Guide for N,N,N',N'-
Tetraethylethylenediamine
This guide provides immediate, essential safety and logistical information for laboratory

professionals handling N,N,N',N'-Tetraethylethylenediamine (CAS No. 150-77-6). Adherence

to these procedures is critical for ensuring personal safety and proper disposal.

Chemical Safety and Hazard Information
N,N,N',N'-Tetraethylethylenediamine is a flammable liquid and vapor that causes severe skin

burns and eye damage. It is also harmful if swallowed or inhaled.

Signal Word: Danger

Hazard Statements:

H226: Flammable liquid and vapor.

H302 + H332: Harmful if swallowed or if inhaled.

H314: Causes severe skin burns and eye damage.

Physical and Chemical Properties
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Property Value

CAS Number 150-77-6

Molecular Formula (C2H5)2NCH2CH2N(C2H5)2

Molecular Weight 172.31 g/mol

Appearance Colorless to light yellow clear liquid

Boiling Point 189-192 °C

Flash Point 59 °C (138.2 °F) - closed cup

Density 0.808 g/mL at 25 °C

Source: Sigma-Aldrich

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory when handling N,N,N',N'-
Tetraethylethylenediamine.
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Protection Type Specification

Eye/Face

Wear tightly fitting safety goggles. A faceshield

(minimum 8-inch) is also required.[1] Use

equipment for eye protection tested and

approved under appropriate government

standards such as NIOSH (US) or EN 166 (EU).

Hand

Handle with gloves. Gloves must be inspected

prior to use. Use proper glove removal

technique to avoid skin contact. Dispose of

contaminated gloves after use in accordance

with applicable laws and good laboratory

practices. Wash and dry hands.[1]

Skin and Body

Wear a complete suit protecting against

chemicals. Flame retardant antistatic protective

clothing is recommended. The type of protective

equipment must be selected according to the

concentration and amount of the dangerous

substance at the specific workplace.[1]

Respiratory

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[2]

Operational and Disposal Plans
Safe Handling Procedures

Ventilation: Always work in a well-ventilated area or under a chemical fume hood.[3]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

[1]

Static Discharge: Take measures to prevent the buildup of electrostatic charge. Ground and

bond container and receiving equipment.[1]
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Personal Hygiene: Do not eat, drink, or smoke when using this product. Wash hands and

face thoroughly after handling.[4]

Container Handling: Keep the container tightly closed.[1]

Spill and Leak Procedures
Containment: For small spills, absorb with an inert material (e.g., sand, earth, vermiculite)

and place in a suitable container for disposal.[3] For large spills, dike the area to prevent

spreading.

Ventilation: Ensure adequate ventilation of the spillage area.

Personal Protection: Wear appropriate personal protective equipment as outlined above.

Cleanup: Use non-sparking tools to collect the absorbed material.

Disposal Plan
Chemical Disposal: Dispose of contents and container in accordance with local, regional,

and national regulations. Do not allow the product to enter drains.[5]

Contaminated PPE Disposal: Dispose of contaminated gloves and other protective

equipment as hazardous waste in accordance with applicable laws and good laboratory

practices.[1]

First Aid Measures
Immediate medical attention is required for all exposure incidents.
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Exposure Route First Aid Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing, give

artificial respiration. Call a physician

immediately.[1][3]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water or shower. Call a

physician immediately.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a poison

center or doctor.[4]

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

physician or poison control center immediately.

[2][3]

Experimental Workflow Diagram
The following diagram illustrates the standard operating procedure for handling N,N,N',N'-
Tetraethylethylenediamine from receipt to disposal.
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Workflow for Handling N,N,N',N'-Tetraethylethylenediamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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